Cas no 104659-89-4 (2-[(1E)-1-(4-Nitrophenyl)prop-1-en-2-yl]-4,6-diphenyl-1lambda4-pyran-1-ylium tetrafluoroborate)

• Product Name: 2-[(1E)-1-(4-Nitrophenyl)prop-1-en-2-yl]-4,6-diphenyl-1lambda4-pyran-1-ylium tetrafluoroborate
• CAS No: 104659-89-4
• MDL: MFCD00960313
• CID: 4569484
• Update Time: 2025-11-02

2-[(1E)-1-(4-Nitrophenyl)prop-1-en-2-yl]-4,6-diphenyl-1lambda4-pyran-1-ylium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 2-[(1E)-1-(4-Nitrophenyl)prop-1-en-2-yl]-4,6-diphenyl-1lambda4-pyran-1-ylium tetrafluoroborate

• MDL： MFCD00960313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on 2-[(1E)-1-(4-Nitrophenyl)prop-1-en-2-yl]-4,6-diphenyl-1lambda4-pyran-1-ylium tetrafluoroborate

Comprehensive Guide to 2-[(1E)-1-(4-Nitrophenyl)prop-1-en-2-yl]-4,6-diphenyl-1lambda4-pyran-1-ylium tetrafluoroborate (CAS No. 104659-89-4)

2-[(1E)-1-(4-Nitrophenyl)prop-1-en-2-yl]-4,6-diphenyl-1lambda4-pyran-1-ylium tetrafluoroborate is a specialized organic compound with a unique molecular structure that makes it valuable in various scientific and industrial applications. This compound, identified by its CAS number 104659-89-4, belongs to the class of pyranylium salts, which are known for their distinctive electronic and optical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential in advanced material science and photochemistry.

The molecular structure of 2-[(1E)-1-(4-Nitrophenyl)prop-1-en-2-yl]-4,6-diphenyl-1lambda4-pyran-1-ylium tetrafluoroborate features a conjugated system with a nitrophenyl group and a diphenylpyranylium core, which contributes to its stability and reactivity. The presence of the tetrafluoroborate anion enhances its solubility in polar organic solvents, making it suitable for various synthetic applications. This compound is often utilized in the development of organic electronic materials, such as light-emitting diodes (LEDs) and photovoltaic cells, where its optoelectronic properties are highly advantageous.

One of the most notable applications of CAS 104659-89-4 is in the field of fluorescence imaging and molecular probes. Its ability to absorb and emit light at specific wavelengths makes it an excellent candidate for bioimaging and diagnostic tools. Recent studies have explored its use in cancer research, where it serves as a fluorescent marker for tracking cellular processes. This aligns with the growing demand for non-invasive diagnostic techniques in modern medicine, a topic of significant interest in both academic and industrial circles.

In addition to its biomedical applications, 2-[(1E)-1-(4-Nitrophenyl)prop-1-en-2-yl]-4,6-diphenyl-1lambda4-pyran-1-ylium tetrafluoroborate is also being investigated for its potential in solar energy conversion. Researchers are exploring its role as a photosensitizer in dye-sensitized solar cells (DSSCs), where it can improve light absorption and energy conversion efficiency. This is particularly relevant given the global push toward renewable energy solutions and the increasing focus on sustainable technologies.

The synthesis of 104659-89-4 involves a series of well-documented chemical reactions, including condensation and salt formation steps. Its purity and stability are critical for ensuring consistent performance in experimental and industrial settings. As a result, quality control measures, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are often employed to verify its structural integrity. These analytical techniques are commonly searched by researchers and chemists, making them relevant keywords for SEO optimization.

From a market perspective, the demand for 2-[(1E)-1-(4-Nitrophenyl)prop-1-en-2-yl]-4,6-diphenyl-1lambda4-pyran-1-ylium tetrafluoroborate is expected to grow, driven by advancements in material science and biotechnology. Suppliers and manufacturers are increasingly offering this compound in various grades, including research-grade and high-purity formulations, to cater to diverse applications. This trend reflects the broader shift toward specialized chemicals that support innovation in high-tech industries.

In summary, CAS 104659-89-4 is a versatile compound with significant potential in multiple cutting-edge fields. Its unique properties, ranging from optoelectronic behavior to biomedical utility, make it a subject of ongoing research and development. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in shaping future technologies, from renewable energy to advanced medical diagnostics. For researchers and industry professionals seeking reliable information on this compound, understanding its structure, properties, and applications is essential for leveraging its full potential.